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Compound of Interest

Compound Name: 1-Azido-2-methoxyethane

CAS No.: 80894-21-9

Cat. No.: B3194207

Get Quote

Executive Summary
1-Azido-2-methoxyethane (C

H

N

O) is a low-molecular-weight (LMW), hydrophilic organic azide. Unlike bulky fluorescent azides
or PEGylated linkers, this molecule serves as a "stealth" reagent in bio-orthogonal chemistry.
Its minimal steric footprint and high permeability make it the gold-standard kinetic reference
probe for characterizing strain-promoted azide-alkyne cycloaddition (SPAAC) rates.

Critically, in in vivo applications, it functions as a potent metabolic capping agent (quencher). It

is used to scavenge excess circulating cyclooctyne-functionalized probes (e.g., DBCO-

Antibodies) to minimize background noise in pre-targeted imaging workflows. This guide details

the protocols for kinetic validation, in vivo quenching, and safety handling of this volatile azide.
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Property Specification

IUPAC Name 1-Azido-2-methoxyethane

Synonyms 2-Azidoethyl methyl ether; Azido-PEG1-Methyl

Formula

MW 101.11 g/mol

Physical State Colorless liquid (often supplied as solution)

Solubility Miscible in water, DMSO, DMF, alcohols

LogP ~0.5 (Estimated) - Highly permeable

Boiling Point Volatile (Handle with care)

Mechanism of Action
The "Stealth" Reactant
In SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition), reaction kinetics are influenced by

the steric environment of the azide. 1-Azido-2-methoxyethane represents the "intrinsic"

reactivity of an aliphatic azide, unencumbered by the bulky fluorophores (e.g., Cy5, FITC) or

drugs usually attached to azides.

In Vivo Quenching (The "Chase" Strategy)
In pre-targeted imaging (e.g., tumor imaging), a cyclooctyne-labeled antibody (Ab-DBCO) is

injected. After tumor accumulation, a fluorescent azide is injected. However, residual Ab-DBCO

in the blood causes high background signal.

Solution: Inject 1-Azido-2-methoxyethane as a "chase" agent.

Mechanism: It rapidly reacts with circulating Ab-DBCO, "capping" the reactive sites with a

non-fluorescent, neutral ether group. This prevents the subsequently injected fluorescent

azide from binding to the circulating antibody, ensuring signal comes only from the tumor.
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Step 1: Injection
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Caption: Figure 1. The "Chase" strategy using 1-Azido-2-methoxyethane to quench

circulating DBCO probes, improving signal-to-noise ratio in pre-targeted imaging.

Experimental Protocols
Protocol A: Kinetic Benchmarking ( Determination)
Purpose: To determine the second-order rate constant of a new cyclooctyne (e.g., TCO, BCN,

DBCO) using 1-Azido-2-methoxyethane as the standard reference.

Materials:

1-Azido-2-methoxyethane (100 mM stock in DMSO).

Cyclooctyne substrate (e.g., DBCO-Acid, 10 mM stock).

Solvent: PBS (pH 7.4) or Methanol (for solubility checks).

UV-Vis Spectrophotometer (monitoring DBCO absorbance decay at 309 nm).

Procedure:

Preparation: Dilute DBCO substrate to 50 µM in PBS.

Baseline: Measure Absorbance at 309 nm (

).

Initiation: Add 1-Azido-2-methoxyethane to a final concentration of 500 µM (10-fold excess,

pseudo-first-order conditions).
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Monitoring: Record

every 30 seconds for 60 minutes at 37°C.

Calculation:

Plot

vs. time.

The slope

.

Calculate second-order rate constant:

.

Target Range: A standard DBCO should yield

.

Protocol B: In Vivo Metabolic Quenching (Mouse Model)
Purpose: To block unreacted DBCO sites on a circulating antibody before imaging.

Reagent Prep:

Vehicle: 10% DMSO / 90% Saline (sterile filtered).

Dose: 1-Azido-2-methoxyethane is low MW. A dose of 1-5 mg/kg is typically sufficient to

achieve micromolar blood concentrations rapidly.

Workflow:

T=0h: Inject DBCO-modified Antibody (IV, tail vein).

T=24h: (Accumulation Phase) Allow antibody to bind tumor targets.

T=24h (+10min): Inject 1-Azido-2-methoxyethane (IV or IP).
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Note: The small azide distributes rapidly into total body water, quenching accessible

DBCO in blood and non-target tissues.

T=25h: (Clearance Phase) Allow 1 hour for the azide-capped antibody to clear or equilibrate.

T=26h: Inject Fluorescent Azide (e.g., Azide-Cy5) or Radiolabeled Azide.

T=28h: Perform Imaging.

Validation Step: Collect blood samples at T=25h. Analyze serum by LC-MS. You should

observe the mass shift of the Antibody corresponding to the +101 Da adduct (Azide-

Methoxyethane addition) rather than the +Dye adduct.

Critical Troubleshooting & Stability
The "Reduction" Problem
In biological systems, organic azides can be reduced to amines by thiols (glutathione) or

cytochrome P450 enzymes.

Risk:

.

Impact: Amines do not click with DBCO.

Mitigation: 1-Azido-2-methoxyethane is more stable than aryl azides but still susceptible.

For in vivo quenching, administer the azide immediately before the "chase" period. Do not

incubate cells with this azide for >24h if using it as a metabolic tracer.

Volatility & Handling
Hazard: Low molecular weight azides with a C/N ratio < 3 are potentially explosive. 1-Azido-
2-methoxyethane (C3/N3 ratio = 1) is on the borderline.

Safety Rule:NEVER distill this compound to dryness. Always store and use as a solution

(e.g., 0.5M in t-Butyl Methyl Ether or DMSO).

Storage: Keep at -20°C, protected from light.
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Caption: Figure 2. The metabolic fate of small azides. High concentrations of thiols (GSH) can

reduce the azide to an amine, rendering it inactive for click chemistry. Rapid reaction kinetics

with DBCO are required to outcompete this reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. alfa-chemistry.com [alfa-chemistry.com]

2. researchgate.net [researchgate.net]
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[https://www.benchchem.com/product/b3194207/docs#application-note-1-azido-2-
methoxyethane-for-in-vivo-click-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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